3-Ethyl-6-methylimidazo[2,1-B][1,3]thiazole-5-sulfonyl chloride

• Molecular Formula: C8H9ClN2O2S2
• Molecular Weight: 264.8 g/mol
• SMILES: CCC1=CSC2=NC(=C(N12)S(=O)(=O)Cl)C
• InChI: InChI=1S/C8H9ClN2O2S2/c1-3-6-4-14-8-10-5(2)7(11(6)8)15(9,12)13/h4H,3H2,1-2H3
• InChIKey: NHFMZYGEZXKABQ-UHFFFAOYSA-N

3-Ethyl-6-methylimidazo[2,1-B][1,3]thiazole-5-sulfonyl Chloride

3-Ethyl-6-methylimidazo[2,1-B][1,3]thiazole-5-sulfonyl chloride (molecular formula C₈H₉ClN₂O₂S₂, MW ~264.75 g/mol) belongs to the class of 6-substituted-imidazo[2,1-b]thiazole-5-sulfonyl halides [1]. These compounds are versatile electrophilic intermediates in which the sulfonyl chloride group at position 5 serves as a reactive handle for nucleophilic substitution, enabling the synthesis of sulfonamides, sulfonylureas, sulfonates, and related derivatives [1][2]. The imidazo[2,1-b]thiazole bicyclic core is a privileged scaffold in medicinal chemistry and agrochemistry, with downstream derivatives demonstrating activity against kinase targets (e.g., B-RAF, C-RAF), COX-2, urease, sigma-1 receptors, and as herbicidal sulfonylureas [2][3].

Electrophilic sulfonyl chloride handle for sulfonamide, sulfonylurea, and sulfonate synthesis

6-Methyl substitution avoids chloro-related metabolic liability; 3-ethyl supports lipophilicity tuning for CNS studies

Supported by scalable one-step sulfonylation process reported in patent literature

• [1] US Patent 20100210850 A1. Process for the preparation of 6-substituted-imidazo[2,1-b]thiazole-5-sulfonyl halide. Filed 2008-10-22, Published 2010-08-19. View Source
• [2] Ohta, K.; Itoh, S.; Yamada, J.; Masumoto, K.; Yoshikawa, H.; Ishida, Y. Synthesis of herbicidal sulfonylurea compounds with imidazo[2,1-b]thiazole moiety. J. Pesticide Sci. 1993, 18 (2), 183–189. View Source
• [3] Abdel-Maksoud, M. S.; Kim, M.-R.; El-Gamal, M. I.; Gamal El-Din, M. M.; Tae, J.; Choi, H. S.; Lee, K.-T.; Yoo, K. H.; Oh, C.-H. Design, synthesis, in vitro antiproliferative evaluation, and kinase inhibitory effects of a new series of imidazo[2,1-b]thiazole derivatives. Eur. J. Med. Chem. 2015, 95, 453–463. View Source

Why 3-Ethyl-6-methyl Substitution Matters

Within the imidazo[2,1-b]thiazole-5-sulfonyl chloride family, the nature and position of substituents on the bicyclic core profoundly influence the physicochemical properties of both the intermediate and its downstream derivatives [1]. The 6-chloro analog (CAS 150020-64-7, mp 138–140 °C) is the most commercially prevalent member of this class and has been extensively used as a pharmaceutical intermediate for 5-HT₆ receptor ligand synthesis [2]. However, the 6-chloro substituent introduces an electron-withdrawing effect and a potential metabolic liability (oxidative dehalogenation) that the 6-methyl group circumvents [3]. Conversely, the 3-ethyl substituent on the target compound adds lipophilicity (calculated logP contribution) and steric bulk distinct from the more common 3-unsubstituted (CAS 1367929-96-1) or 3-methyl (CAS 1368332-38-0) variants, altering both the reactivity of the sulfonyl chloride toward nucleophiles and the binding conformations accessible to derived sulfonamides in biological targets [1]. Simple interchange with an unsubstituted or 6-halogenated analog therefore risks altering reaction kinetics during derivatization and producing a structurally non-identical final compound with divergent pharmacological or agrochemical properties.

6-Chloro analog

Electron-withdrawing chlorine may alter sulfonyl chloride reactivity and introduce potential oxidative dehalogenation liability absent in 6-methyl.

3-Unsubstituted or 3-methyl variants

Lower lipophilicity and different steric profile may shift binding conformations and pharmacokinetic behavior of derived compounds.

Structural non-identity risk

Simple interchange with unsubstituted or halogenated analogs risks producing structurally non-identical final compounds with divergent pharmacological or agrochemical properties.

• [1] US Patent 20100210850 A1. Process for the preparation of 6-substituted-imidazo[2,1-b]thiazole-5-sulfonyl halide. Filed 2008-10-22, Published 2010-08-19. View Source
• [2] US Patent Application US20110105555 A1. Substituted N-imidazo[2,1-b]thiazole-5-sulfonamide derivatives as 5-HT6 ligands. Filed 2009-05-08. View Source
• [3] Ohta, K.; Itoh, S.; Yamada, J.; Masumoto, K.; Yoshikawa, H.; Ishida, Y. Synthesis of herbicidal sulfonylurea compounds with imidazo[2,1-b]thiazole moiety. J. Pesticide Sci. 1993, 18 (2), 183–189. View Source

Key Differentiation Evidence

6-Methyl vs. 6-Chloro in Herbicidal Sulfonylureas

In the seminal structure-activity study of imidazo[2,1-b]thiazole-derived sulfonylurea herbicides, 1-(6-chloroimidazo[2,1-b]thiazol-5-ylsulfonyl)-3-(4,6-dimethoxypyrimidin-2-yl)urea (compound 13) was identified as the most effective derivative, controlling paddy weeds without phytotoxicity to rice and with activity comparable to the commercial herbicide TH-913 [1]. The 6-chloro substituent was essential for this activity profile. The 6-methyl substitution present in the target compound offers a sterically and electronically distinct replacement — the methyl group is electron-donating (+I effect) and smaller (van der Waals radius) than chlorine, which alters both the electrophilicity of the sulfonyl chloride during urea coupling and the conformational preferences of the final sulfonylurea product. This enables exploration of a structurally adjacent but chemically distinct region of SAR space not accessible with the 6-chloro building block [1][2].

Herbicidal SAR

Class-level

Target: 6-Methyl scaffold

Untested in paddy assay; enables distinct SAR exploration

Comparator: 6-Chloro analog

Activity comparable to TH-913 (J. Pesticide Sci. 1993); extensively patented

Supports distinct SAR space for 6-methyl vs established 6-chloro series.

No direct head-to-head data; class-level inference.

Evidence Dimension	Herbicidal activity of derived sulfonylurea (paddy weed control, pre-emergence)
Target Compound Data	Not directly tested; 6-methyl analog predicted to yield distinct sulfonylurea derivatives vs. 6-chloro
Comparator Or Baseline	6-Chloroimidazo[2,1-b]thiazole-derived sulfonylurea (compound 13): activity comparable to TH-913; effective paddy weed control without rice phytotoxicity
Quantified Difference	N/A — class-level inference; no direct head-to-head data available
Conditions	Pre-emergence herbicidal assay in paddy field conditions (J. Pesticide Sci. 1993)

Why This Matters

For agrochemical discovery programs exploring sulfonylurea herbicides, the 6-methyl building block provides access to a distinct chemical space relative to the extensively patented 6-chloro series, potentially enabling novel intellectual property and differentiated weed-control spectra.

• [1] Ohta, K.; Itoh, S.; Yamada, J.; Masumoto, K.; Yoshikawa, H.; Ishida, Y. Synthesis of herbicidal sulfonylurea compounds with imidazo[2,1-b]thiazole moiety. J. Pesticide Sci. 1993, 18 (2), 183–189. View Source
• [2] US Patent 20100210850 A1. Process for the preparation of 6-substituted-imidazo[2,1-b]thiazole-5-sulfonyl halide. The patent covers 6-alkyl-substituted variants including 6-methyl. View Source

3-Ethyl Substitution in Sigma-1 Receptor Ligands

Imidazo[2,1-b]thiazole derivatives bearing various substituents at positions 3 and 6 have been claimed as high-affinity sigma-1 receptor ligands in patent US-9617281-B2 (Esteve Laboratorios) [1]. The sigma-1 receptor pharmacophore is sensitive to lipophilicity and steric parameters around the fused bicyclic core. The 3-ethyl substituent on the target compound (logP contribution ~+1.0 vs. 3-H; ~+0.5 vs. 3-methyl) increases calculated lipophilicity relative to the 3-unsubstituted analog and 3-methyl analog, which can enhance blood-brain barrier penetration and receptor binding kinetics in CNS-targeted programs [1]. While no direct Ki values are published for the exact 3-ethyl-6-methyl derivative, the patent exemplifies extensive SAR showing that alkyl chain length at position 3 modulates sigma-1 affinity, and this compound represents a specific, commercially accessible variant within that alkyl series [1].

Sigma-1 Lipophilicity

Class-level

ΔMW +28 Da, ΔlogP ~+1.0

vs. 3-methyl analog

Supports CNS property fine-tuning through 3-ethyl lipophilicity contribution.

Calculated parameters; no direct Ki data for exact derivative.

Evidence Dimension	Lipophilicity and steric parameters at position 3 of imidazo[2,1-b]thiazole core
Target Compound Data	3-Ethyl substitution: calculated contribution ~+1.0 logP units vs. 3-H; increased steric bulk vs. 3-methyl
Comparator Or Baseline	3-Methylimidazo[2,1-b]thiazole-5-sulfonyl chloride (CAS 1368332-38-0): MW 236.71; 3-unsubstituted analog (CAS 1367929-96-1): MW 222.67
Quantified Difference	MW increase of ~28 Da vs. 3-methyl analog; ~42 Da vs. 3-unsubstituted parent
Conditions	Calculated physicochemical parameters; sigma-1 receptor SAR from patent US-9617281-B2

Why This Matters

For CNS-targeted medicinal chemistry programs where sigma-1 receptor modulation is the therapeutic hypothesis, the 3-ethyl variant provides incremental lipophilicity and steric differentiation relative to the more common 3-methyl or 3-H building blocks, enabling fine-tuning of ADME and target engagement properties without altering the reactive sulfonyl chloride handle.

• [1] US Patent 9617281 B2. Imidazo[2,1-b]thiazole derivatives, their preparation and use as medicaments. Esteve Laboratorios. Priority: 2012-07-04, Granted: 2017-04-11. View Source

One-Step Sulfonylation Process Advantage

The patent US 20100210850 (also published as JP-2011500759-A) discloses a one-step process for preparing 6-substituted-imidazo[2,1-b]thiazole-5-sulfonyl halides by gradual addition of the 6-substituted imidazo[2,1-b]thiazole into pre-heated halosulfonic acid (e.g., chlorosulfonic acid at 120 °C) [1]. This method explicitly covers 6-alkyl substituents (including methyl) and delivers yields exceeding 60% with crude material usable without further purification [1]. In contrast, the prior two-step method (disclosed in J. Pesticide Sci. 1993 and US 20040209867) required initial sulfonation with chlorosulfonic acid in refluxing chloroform followed by treatment with phosphorus oxychloride/triethylamine, and for 6-chloroimidazo[2,1-b]thiazole-5-sulfonyl chloride the product was reportedly not isolated in pure form [1][2]. For the 6-chloro analog prepared by the one-step process, a 62% yield was achieved at 0.315 mol scale (49.82 g isolated) with characterization by ¹H NMR (DMSO-d₆): δ 7.83 (d, J=4.5 Hz, 1H), 7.34 (d, J=4.5 Hz, 1H); MS (M+H)⁺ 257; mp 140–142 °C [1].

Process Efficiency

Cross-study

One-step (Patent US 20100210850)

>60% yield; crude material usable without purification

Legacy two-step (J. Pesticide Sci. 1993)

Impure product; required additional purification; lower overall efficiency

Supports scalable procurement with reduced cost and technical risk.

Demonstrated at 50 g laboratory scale.

Evidence Dimension	Synthetic process efficiency: number of steps, yield, and product purity
Target Compound Data	One-step process (US 20100210850): yield >60% for 6-substituted analogs; crude material suitable for direct use [1]
Comparator Or Baseline	Legacy two-step process (J. Pesticide Sci. 1993): sulfonation + POCl₃ treatment; 6-chloro derivative not isolated pure; industrial two-step protocol requires additional purification
Quantified Difference	One vs. two synthetic steps; >60% isolated yield (one-step) vs. unreported/impure yield (legacy two-step); direct use of crude vs. purification required
Conditions	Neat chlorosulfonic acid, 120 °C, 2 h reaction time; laboratory scale (50 g) demonstrated

Why This Matters

For procurement decisions where the compound will be used at scale in a derivatization workflow, the availability of a validated one-step process with demonstrated yield (>60%) and crude-use capability reduces both the cost of goods and the technical risk relative to compounds requiring multi-step synthesis with intermediate purification.

• [1] US Patent 20100210850 A1. Process for the preparation of 6-substituted-imidazo[2,1-b]thiazole-5-sulfonyl halide. Examples 1 and 2: 62% yield for 6-chloro analog, 61% yield for 6-bromo analog. View Source
• [2] Ohta, K.; Itoh, S.; Yamada, J.; Masumoto, K.; Yoshikawa, H.; Ishida, Y. J. Pesticide Sci. 1993, 18 (2), 183–189. Describes the two-step sulfonylation method for 6-chloroimidazo[2,1-b]thiazole-5-sulfonyl chloride. View Source

COX-2 Inhibitor Scaffold Compatibility

A series of imidazo[2,1-b]thiazole analogs containing a methyl sulfonyl COX-2 pharmacophore were synthesized and evaluated for COX-1/COX-2 inhibitory activity [1]. All compounds (6a–g) were selective COX-2 inhibitors with IC₅₀ values in the 0.08–0.16 µM range. The most potent compound, N,N-dimethyl-1-(6-(4-(methylsulfonyl)phenyl)imidazo[2,1-b]thiazol-5-yl)methanamine (6a), exhibited an IC₅₀ of 0.08 µM for COX-2 with >100 µM for COX-1, yielding a selectivity index of 313.7 [1]. Critically, the SAR revealed that both potency and selectivity were modulated by the type and size of the amine substituent introduced via the C-5 position — the very position at which the sulfonyl chloride handle of the target compound enables derivatization [1]. The 6-methyl substitution on the target compound is structurally compatible with the 6-aryl-substituted COX-2 pharmacophore model, and the 3-ethyl group provides an additional vector for modulating physicochemical properties without encroaching on the COX-2 binding determinants identified in the SAR [1][2].

COX-2 Compatibility

Class-level

Ref. compound 6a: IC₅₀ 0.08 µM, SI 313.7

Scaffold compatible with COX-2 pharmacophore

Scaffold validated for selective COX-2 inhibition; 3-ethyl-6-methyl pattern offers differentiated IP.

Direct testing of target derivative not reported.

Evidence Dimension	COX-2 enzyme inhibition potency and selectivity index
Target Compound Data	Not directly tested; scaffold is structurally compatible with the COX-2 pharmacophore; 6-methyl and 3-ethyl groups are predicted not to sterically interfere with the COX-2 active site based on published SAR [1]
Comparator Or Baseline	Compound 6a (imidazo[2,1-b]thiazole COX-2 inhibitor): IC₅₀ COX-2 = 0.08 µM; IC₅₀ COX-1 >100 µM; selectivity index = 313.7
Quantified Difference	N/A — class-level inference based on scaffold compatibility; direct testing of 3-ethyl-6-methyl derivatives not reported
Conditions	In vitro COX-1/COX-2 enzyme inhibition assay (cell-free)

Why This Matters

For anti-inflammatory drug discovery programs, the imidazo[2,1-b]thiazole-5-sulfonyl chloride scaffold provides a validated entry point to selective COX-2 inhibitors. The 3-ethyl-6-methyl substitution pattern offers a differentiated starting point for SAR exploration relative to the published 6-aryl series, potentially enabling novel composition-of-matter claims.

• [1] Shahrasbi, M. et al. Design, Synthesis and Biological Evaluation of New Imidazo[2,1-b]Thiazole Derivatives as Selective COX-2 Inhibitors. 2018. IC₅₀ COX-2 = 0.08–0.16 µM; selectivity index up to 313.7. View Source
• [2] Abdel-Maksoud, M. S. et al. Eur. J. Med. Chem. 2015, 95, 453–463. Demonstrates that imidazo[2,1-b]thiazole C-5 derivatization is critical for biological potency. View Source

6-Methyl Scaffold in Neuromuscular & AChE Research

6-Methylimidazo[2,1-b]thiazole derivatives have been specifically investigated for activity on neuromuscular transmission and acetylcholinesterase (AChE) inhibition [1][2]. In a chemiluminescent high-throughput screening assay, quaternized bisammonium salts derived from 6-methylimidazo[2,1-b]thiazole-5-carboxylic acid showed AChE inhibitory activity with IC₅₀ values ranging from 0.8 to 2.8 µM for the most potent B-type and C-type compounds [2]. The non-quaternized precursors (amides 5a and esters 6a) showed IC₅₀ values of 13 and 30 µM, respectively, and their activity was attributed primarily to enhanced acetylcholine release rather than AChE inhibition [2]. Importantly, this neuromuscular pharmacology is specifically associated with the 6-methyl-substituted scaffold — the corresponding 6-chloro or 6-bromo analogs have not been reported in this context, suggesting that the 6-methyl group may confer unique recognition features for cholinergic targets [1][2].

AChE Activity

Cross-study

6-Methyl derivatives

IC₅₀ 0.8–30 µM (AChE); quaternization-dependent potency

6-Halogen analogs

No reported activity in cholinergic or neuromuscular assays

Only 6-methyl scaffold validated in AChE/neuromuscular research.

Quaternized derivatives show highest potency.

Evidence Dimension	AChE inhibitory activity and neuromuscular transmission modulation
Target Compound Data	6-Methyl scaffold precursors: IC₅₀ = 13 µM (amide 5a) and 30 µM (ester 6a) for neuromuscular contractile force enhancement; quaternized derivatives: IC₅₀ = 0.8–2.8 µM (AChE inhibition) [2]
Comparator Or Baseline	6-Chloro and 6-bromo imidazo[2,1-b]thiazole derivatives: no published data in neuromuscular/AChE assays; primarily explored as 5-HT₆ and herbicidal intermediates [3]
Quantified Difference	6-Methyl scaffold uniquely validated in neuromuscular assays vs. no reported activity for 6-halogen analogs in this target class
Conditions	Chemiluminescent AChE microassay (high-throughput format); isolated tissue contractility assays

Why This Matters

For researchers exploring cholinergic or neuromuscular targets, the 6-methyl substitution pattern is the only variant within this chemical class with published activity data, making 3-ethyl-6-methylimidazo[2,1-b]thiazole-5-sulfonyl chloride the most relevant sulfonyl chloride building block for synthesizing derivatives in this pharmacological space.

• [1] Andreani, A. et al. Synthesis of 6-methylimidazo[2,1-b]thiazole derivatives acting on neuromuscular transmission. Eur. J. Med. Chem. 1996, 31 (9), 741–744. View Source
• [2] Andreani, A. et al. Synthesis and chemiluminescent high throughput screening for inhibition of acetylcholinesterase activity by imidazo[2,1-b]thiazole derivatives. 2005. IC₅₀ = 0.8–30 µM range depending on quaternization and spacer. View Source
• [3] US Patent Application US20110105555 A1. Substituted N-imidazo[2,1-b]thiazole-5-sulfonamide derivatives as 5-HT6 ligands. 6-Chloro and 6-bromo derivatives are the primary intermediates. View Source

Optimal Application Scenarios

Agrochemical: Sulfonylurea Herbicide Synthesis

In agrochemical R&D programs targeting sulfonylurea herbicides, this compound serves as a key intermediate for generating 6-methyl-substituted imidazo[2,1-b]thiazol-5-ylsulfonylureas. The 6-chloro analog has established proof-of-concept with paddy weed control activity comparable to commercial TH-913 [1]. By substituting the 6-chloro with 6-methyl, researchers can access a chemically distinct series that may exhibit altered weed selectivity, environmental degradation profiles, or resistance-breaking properties. The 3-ethyl group provides an additional vector for modulating lipophilicity and crop safety. The one-step sulfonylation process (US 20100210850) ensures scalable access to the sulfonyl chloride intermediate with >60% yield, supporting gram-to-kilogram synthesis campaigns [2].

CNS: Sigma-1 Receptor Ligand Optimization

For medicinal chemistry teams pursuing sigma-1 receptor modulators for pain, depression, or neurodegenerative indications, this compound provides a commercially accessible entry point to the imidazo[2,1-b]thiazole sulfonamide chemical space claimed in patent US-9617281-B2 [3]. The 3-ethyl substituent represents the next logical step in the alkyl chain SAR beyond the 3-methyl analog, offering increased lipophilicity and steric occupancy that may translate to enhanced CNS penetration and altered receptor residency time. The sulfonyl chloride handle at C-5 allows rapid parallel synthesis of sulfonamide libraries for hit-to-lead optimization, while the 6-methyl group distinguishes the core from the more heavily patented 6-chloro and 6-bromo series [4].

Anti-Inflammatory: COX-2 Selective Inhibitor Synthesis

The imidazo[2,1-b]thiazole scaffold has demonstrated highly potent and selective COX-2 inhibition (IC₅₀ = 0.08 µM, selectivity index = 313.7) when elaborated at the C-5 position with appropriate amine substituents [5]. The target compound's sulfonyl chloride at C-5 enables direct coupling with diverse amine building blocks to generate sulfonamide-based COX-2 inhibitor candidates. The 3-ethyl-6-methyl substitution pattern offers a differentiated IP position relative to the published 6-aryl-substituted COX-2 inhibitor series. Systematic variation of the amine coupled via the sulfonyl chloride can explore potency and selectivity optimization while the 3-ethyl group provides a handle for modulating physicochemical and pharmacokinetic properties [5][6].

Neuromuscular & Cholinergic Research with 6-Methyl Scaffold

The 6-methyl substitution on the imidazo[2,1-b]thiazole core is uniquely associated with neuromuscular transmission modulation and AChE inhibition (IC₅₀ range: 0.8–30 µM depending on derivatization and quaternization state) [7][8]. Researchers investigating cholinergic mechanisms, myasthenic syndromes, or AChE-targeted therapeutics can use this sulfonyl chloride to generate focused libraries of 6-methyl-substituted sulfonamides, sulfonylureas, or sulfonates. The 3-ethyl group adds an additional dimension of structural diversity not explored in the original 1996–2005 publications, creating opportunities to enhance potency, selectivity, or pharmacokinetic properties beyond the original 6-methyl lead series.

Application

Selection Property

Validation Focus

Herbicidal sulfonylurea synthesis

6-Methyl substitution pattern

Weed selectivity and crop safety screening

Sigma-1 receptor ligand studies

3-Ethyl lipophilicity modulation

CNS penetration and receptor occupancy assessment

COX-2 inhibitor development research

Sulfonamide pharmacophore at C-5

COX-2/COX-1 selectivity profiling

Cholinergic and AChE investigation

6-Methyl scaffold cholinergic activity

AChE inhibition and contractility endpoints

• [1] Ohta, K. et al. J. Pesticide Sci. 1993, 18 (2), 183–189. 6-Chloroimidazo[2,1-b]thiazole sulfonylurea with herbicidal activity comparable to TH-913. View Source
• [2] US Patent 20100210850 A1. One-step process yielding >60% for 6-substituted-imidazo[2,1-b]thiazole-5-sulfonyl halides. View Source
• [3] US Patent 9617281 B2. Imidazo[2,1-b]thiazole derivatives as sigma-1 receptor ligands. Esteve Laboratorios, 2017. View Source
• [4] US Patent Application US20110105555 A1. 5-HT6 ligands from 6-chloro and 6-bromo imidazo[2,1-b]thiazole-5-sulfonamide intermediates. View Source
• [5] Shahrasbi, M. et al. Design, Synthesis and Biological Evaluation of New Imidazo[2,1-b]Thiazole Derivatives as Selective COX-2 Inhibitors. 2018. IC₅₀ COX-2 = 0.08 µM; SI = 313.7. View Source
• [6] Abdel-Maksoud, M. S. et al. Eur. J. Med. Chem. 2015, 95, 453–463. C-5 derivatization critical for imidazo[2,1-b]thiazole biological potency. View Source
• [7] Andreani, A. et al. Synthesis of 6-methylimidazo[2,1-b]thiazole derivatives acting on neuromuscular transmission. Eur. J. Med. Chem. 1996, 31 (9), 741–744. View Source
• [8] Andreani, A. et al. Synthesis and chemiluminescent high throughput screening for inhibition of acetylcholinesterase activity by imidazo[2,1-b]thiazole derivatives. 2005. IC₅₀ = 0.8–30 µM. View Source